Cas no 105442-35-1 (Benzene,1,1'-methylenebis[2,6-diethyl-4-isocyanato-)

• Product Name: Benzene,1,1'-methylenebis[2,6-diethyl-4-isocyanato-
• CAS No: 105442-35-1
• MF: C₂₃H₂₆N₂O₂
• MW: 362.464745998383
• CID: 126724
• PubChem ID: 4608373
• Update Time: 2024-11-03

Benzene,1,1'-methylenebis[2,6-diethyl-4-isocyanato- Chemical and Physical Properties

Names and Identifiers

• 4,4'-Diisocyanato-3,3',5,5'-tetraethyldiphenylmethane
• 5-[(3,5-diethyl-4-isocyanatophenyl)methyl]-1,3-diethyl-2-isocyanatobenzene
• 4,4 inverted exclamation marka-Methylenebis(2,6-diethylphenyl isocyanate)
• 4,4'-Methylenebis(2,6-diethylphenyl isocyanate)
• 105442-35-1
• 4,4'-Methylenebis(2,6-diethylphenyl isocyanate), 98%
• 4,4/'-DIISOCYANATO-3,3/',5,5/'-TETRAETHYLDIPHENYLMETHANE
• SCHEMBL80318
• OQDCXRFLJMVOCC-UHFFFAOYSA-N
• DTXSID30404830
• FT-0617060
• Benzene,1,1'-methylenebis[2,6-diethyl-4-isocyanato-

• Inchi： 1S/C23H26N2O2/c1-5-18-10-16(11-19(6-2)22(18)24-14-26)9-17-12-20(7-3)23(25-15-27)21(8-4)13-17/h10-13H,5-9H2,1-4H3
• InChI Key： OQDCXRFLJMVOCC-UHFFFAOYSA-N
• SMILES： O=C=NC1=C(CC)C=C(C=C1CC)CC1C=C(CC)C(=C(CC)C=1)N=C=O

Computed Properties

• Exact Mass: 362.19900
• Monoisotopic Mass: 362.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.9Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 8.6

Experimental Properties

• Color/Form: Not determined
• Density: 1.04
• Melting Point: 55-57 °C(lit.)
• Boiling Point: 494.1°C at 760 mmHg
• Flash Point: 203°C
• Refractive Index: 1.551
• PSA: 58.86000
• LogP: 5.46160
• Solubility: Not determined

Benzene,1,1'-methylenebis[2,6-diethyl-4-isocyanato- Security Information

• Hazardous Material transportation number：UN 2811
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• HazardClass：6.1(b)
• PackingGroup：III
• Packing Group：III
• Hazard Level：6.1(b)
• Safety Term：6.1(b)
• Packing Group：III
• Risk Phrases：R20/21/22; R36/37